Cas no 1217220-85-3 (Nitrofurazone-13C,15N2)

Nitrofurazone-13C,15N2 is a stable isotope-labeled analog of nitrofurazone, a broad-spectrum antimicrobial agent. The incorporation of 13C and 15N isotopes at specific positions enhances its utility as an internal standard in quantitative mass spectrometry, ensuring high accuracy and precision in analytical applications. This labeled compound is particularly valuable for pharmacokinetic, metabolic, and residue studies, where isotopic dilution techniques are employed to minimize matrix effects and improve data reliability. Its chemical stability and isotopic purity make it suitable for use in LC-MS/MS and other advanced analytical methodologies, facilitating robust trace-level detection in complex biological or environmental samples.

Nitrofurazone-13C,15N2 structure

Product Name:Nitrofurazone-13C,15N2

CAS No:1217220-85-3

MF:C₆H₆N₄O₄

MW:201.115713596344

MDL:MFCD16652529

CID:1078671

PubChem ID:329754261

Update Time:2025-06-09

Nitrofurazone-13C,15N2 Chemical and Physical Properties

Names and Identifiers

- Nitrofurazone-13C,15N2
- [(E)-(5-nitrofuran-2-yl)methylideneamino]urea
- CS-0129642
- 1217220-85-3
- HY-B0226S
- Nitrofurazone-
- Nitrofurazone-13C,15N2, VETRANAL(TM), analytical standard
- [(E)-(5-nitrofuran-2-yl)methylideneamino](13C)urea
- MDL： MFCD16652529
- Inchi： 1S/C6H6N4O4/c7-6(11)9-8-3-4-1-2-5(14-4)10(12)13/h1-3H,(H3,7,9,11)/b8-3+/i6+1,8+1,9+1
- InChI Key： IAIWVQXQOWNYOU-LTGGZAIESA-N
- SMILES： O1C(=CC=C1/C=[15N]/[15NH][13C](N)=O)[N+](=O)[O-]

Computed Properties

Exact Mass: 201.03632931g/mol
Monoisotopic Mass: 201.03632931g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 261
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 126Å²

Nitrofurazone-13C,15N2 Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-52
Hazardous Material Identification：

Nitrofurazone-13C,15N2 Pricemore >>

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